Cas no 99624-39-2 (ent-3β,18-Dihydroxylabda-8(17),13E-dien-15-oic acid)

• Product name: ent-3β,18-Dihydroxylabda-8(17),13E-dien-15-oic acid
• CAS No: 99624-39-2
• MF: C₂₀H₃₂O₄
• MW: 336.46
• CID: 2012309
• PubChem ID: 137796532

ent-3β,18-Dihydroxylabda-8(17),13E-dien-15-oic acid Chemical and Physical Properties

Names and Identifiers

• 3alpha,18-dihydroxy-ent-labd-8(17),13E-dien-15-oic acid
• ent-3β,18-Dihydroxylabda -8(17),13E-dien-15-oic acid
• ent-3beta,18-Dihydroxylabda-8(17),13E-dien-15-oic acid
• ent-3β,18-Dihydroxylabda-8(17),13E-dien-15-oic acid
• [ "" ]
• ent-3
• 5-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enoic acid
• CID 137796532
• ent-3β,18-Dihydroxylabda -8(17),13E-dien-15-oic acid
• [1R-[1alpha(E),4abeta,5beta,6alpha,8aalpha]]-5-[Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-2-pentenoic acid
• 3α,18-dihydroxy-ent-labd-8(17),13E-dien-15-oic acid
• 2-Pentenoic acid, 5-[decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]-3-methyl-, [1R-[1α(E),4aβ,5β,6α,8aα]]- (9CI)
• 99624-39-2
• AKOS040761669
• A,18-Dihydroxylabda-8(17),13E-dien-15-oic acid
• CS-0158843

• Inchi： 1S/C20H32O4/c1-13(11-18(23)24)5-7-15-14(2)6-8-16-19(15,3)10-9-17(22)20(16,4)12-21/h11,15-17,21-22H,2,5-10,12H2,1,3-4H3,(H,23,24)
• InChI Key： TUWYNYPQCCGTMJ-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C([H])([H])C([H])([H])C(=C([H])C(=O)O[H])C([H])([H])[H])C(=C([H])[H])C([H])([H])C([H])([H])C2([H])C1(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 336.23005950 g/mol
• Monoisotopic Mass: 336.23005950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 77.8
• Molecular Weight: 336.5

Experimental Properties

• Color/Form: Powder
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 499.0±40.0 °C at 760 mmHg
• Flash Point: 269.7±23.8 °C
• Solubility: Almost insoluble (0.077 g/l) (25 º C),
• pka: 5.16±0.33(Predicted)
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

ent-3β,18-Dihydroxylabda-8(17),13E-dien-15-oic acid Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids